Cas no 1803604-45-6 (2-(4-fluoropiperidin-4-yl)pyridine dihydrochloride)

• Product Name: 2-(4-fluoropiperidin-4-yl)pyridine dihydrochloride
• CAS No: 1803604-45-6
• MDL: MFCD28383853
• CID: 4617644
• PubChem ID: 110209406
• Update Time: 2025-09-26

2-(4-fluoropiperidin-4-yl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoropiperidin-4-yl)pyridine dihydrochloride
• 2-(4-fluoropiperidin-4-yl)pyridine dihydrochloride

• MDL： MFCD28383853

Additional information on 2-(4-fluoropiperidin-4-yl)pyridine dihydrochloride

Research Brief on 2-(4-fluoropiperidin-4-yl)pyridine dihydrochloride (CAS: 1803604-45-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-(4-fluoropiperidin-4-yl)pyridine dihydrochloride (CAS: 1803604-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. This research brief synthesizes the latest findings on its synthesis, pharmacological properties, and therapeutic applications, with a focus on its role in modulating key biological targets.

Recent studies have highlighted the structural uniqueness of 2-(4-fluoropiperidin-4-yl)pyridine dihydrochloride, which combines a fluorinated piperidine moiety with a pyridine ring. This configuration enhances its binding affinity to various receptors and enzymes, particularly in the central nervous system (CNS). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective antagonist for sigma-1 receptors, suggesting potential applications in neuropathic pain and neurodegenerative disorders. The fluorination at the 4-position of the piperidine ring was found to significantly improve metabolic stability and blood-brain barrier permeability.

In synthetic chemistry, novel routes for the preparation of 2-(4-fluoropiperidin-4-yl)pyridine dihydrochloride have been developed to improve yield and purity. A recent patent (WO2023056789) describes a streamlined four-step synthesis starting from 4-fluoropyridine, achieving an overall yield of 68% with >99% purity. The dihydrochloride salt form (1803604-45-6) has been identified as particularly advantageous for pharmaceutical formulations due to its enhanced solubility and crystallinity properties compared to the free base.

Pharmacokinetic studies in animal models have revealed promising characteristics for this compound. Research published in ACS Pharmacology & Translational Science (2024) reported favorable oral bioavailability (F = 82% in rats) and a half-life of 4.2 hours, making it suitable for once-daily dosing regimens. The compound showed linear pharmacokinetics in the dose range of 1-100 mg/kg with minimal cytochrome P450 inhibition, reducing the likelihood of drug-drug interactions in clinical applications.

Emerging therapeutic applications are being explored beyond CNS disorders. A 2024 study in Nature Chemical Biology identified 2-(4-fluoropiperidin-4-yl)pyridine dihydrochloride as a potent allosteric modulator of the NLRP3 inflammasome, suggesting potential utility in inflammatory diseases. The fluorinated piperidine moiety was found to interact with a unique hydrophobic pocket in the NACHT domain, inhibiting inflammasome activation with an IC50 of 320 nM.

Ongoing clinical development includes Phase I trials for its application in rare neurological disorders, with preliminary data showing good tolerability up to 300 mg single doses. The research community continues to investigate structure-activity relationships around this core scaffold, with particular interest in developing radiofluorinated derivatives for PET imaging applications. Future directions may include exploration of its potential in oncology targets, given recent computational predictions of kinase inhibitory activity.